4-(4-Methylcyclohexyl)phenol
Overview
Description
4-(4-Methylcyclohexyl)phenol is a useful research compound. Its molecular formula is C13H18O and its molecular weight is 190.28 g/mol. The purity is usually 95%.
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Scientific Research Applications
Cycloalkylation of Phenol : A study by Rasulov et al. (2007) demonstrates the cycloalkylation of phenol, which includes compounds similar to 4-(4-Methylcyclohexyl)phenol. This process uses 1-methylcycloalkenes and phosphorus-containing zeolite, yielding high product yields and providing insights into potential synthesis methods for similar compounds (Rasulov et al., 2007).
Prototropy and Radical Scavenging Activity : Kaştaş et al. (2017) investigated Schiff bases related to this compound, focusing on their prototropy and radical scavenging activities. This research is significant for understanding the chemical behavior and potential therapeutic applications of similar compounds (Kaştaş et al., 2017).
Rearrangement Reactions : Jackson and Waring (1990) explored reactions of 4-benzoyl-4-methylcyclohexa-2,5-dienone, providing insight into the chemical behavior of compounds with a structure related to this compound. Their work helps understand the stability and reaction pathways of such compounds (Jackson & Waring, 1990).
Catalytic Applications : Roy and Manassero (2010) studied the use of Schiff-base copper(II) complexes, which include derivatives of phenol compounds, in catalyzing oxidation reactions. This research is relevant for industrial applications where similar phenol derivatives could be used as catalysts (Roy & Manassero, 2010).
Environmental Biotransformation : López-Pacheco et al. (2019) investigated the removal and biotransformation of 4-nonylphenol, a compound structurally related to this compound, by a consortium of microalgae and cyanobacteria. This study offers insights into environmental applications, particularly in bioremediation and pollutant degradation (López-Pacheco et al., 2019).
properties
IUPAC Name |
4-(4-methylcyclohexyl)phenol |
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InChI |
InChI=1S/C13H18O/c1-10-2-4-11(5-3-10)12-6-8-13(14)9-7-12/h6-11,14H,2-5H2,1H3 |
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InChI Key |
NLMVQZFBRACNBU-UHFFFAOYSA-N |
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Canonical SMILES |
CC1CCC(CC1)C2=CC=C(C=C2)O |
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Molecular Formula |
C13H18O |
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DSSTOX Substance ID |
DTXSID301298140 |
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| Record name | 4-(trans-4-Methylcyclohexyl)phenol | |
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Molecular Weight |
190.28 g/mol |
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CAS RN |
116794-13-9 |
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| Record name | 4-(trans-4-Methylcyclohexyl)phenol | |
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| Record name | Phenol, 4-(trans-4-methylcyclohexyl) | |
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